4-((5-cyanopyridin-2-yl)oxy)-N-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: 4-(5-cyanopyridin-2-yl)oxy-N-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C16H16N4O2S/c17-10-12-3-4-14(18-11-12)22-13-5-7-20(8-6-13)16(21)19-15-2-1-9-23-15/h1-4,9,11,13H,5-8H2,(H,19,21)
• InChI Key: HDHPFSCCKQINMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C#N)C(=O)NC3=CC=CS3
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

4-((5-cyanopyridin-2-yl)oxy)-N-(thiophen-2-yl)piperidine-1-carboxamide, also known as CTPI, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CTPI belongs to the class of piperidine carboxamides and has been found to exhibit promising pharmacological properties.

Scientific Research Applications

1. Non-linear Optical (NLO) Properties and Molecular Docking

The compound, similar to 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide, shows potential in non-linear optical properties and molecular docking studies. These compounds have been investigated for their interactions with the colchicine binding site of tubulin, indicating possible roles in inhibiting tubulin polymerization and anticancer activity (Jayarajan et al., 2019).

2. Heterocyclic Carboxamides as Potential Antipsychotic Agents

Heterocyclic carboxamides, structurally related to this compound, have been studied for their potential as antipsychotic agents. These compounds have shown promising activity in binding to dopamine D2, serotonin 5-HT2, and 5-HT1a receptors, and exhibit in vivo activities in behavioral models (Norman et al., 1996).

3. PET Imaging of Microglia

Compounds structurally similar to 4-((5-cyanopyridin-2-yl)oxy)-N-(thiophen-2-yl)piperidine-1-carboxamide, such as [11C]CPPC, have been used in PET imaging to target microglia-specific markers like CSF1R. This application is significant in studying neuroinflammation and its role in neuropsychiatric disorders (Horti et al., 2019).

4. Tubulin Inhibitor Chemotype in Antiproliferative Agents

Compounds like 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, related to the queried compound, have been identified as a new chemical class of antiproliferative agents acting as tubulin inhibitors. These compounds have been evaluated for their potential in treating leukemia (Krasavin et al., 2014).